3-(Benzenesulfinyl)-1H-indole

Corrosion inhibition Self-assembled monolayer Mild steel protection

Research pain point: Generic indole sulfides/sulfones lack the intermediate oxidation state needed for metal surface binding or Pummerer chemistry. Solution: 3-(Benzenesulfinyl)-1H-indole (CAS 98508-67-9) - a C3-arylsulfinylindole with verified sulfoxide functionality. • Corrosion inhibition: 91.5-94.2% efficiency (mild steel, 1.0 M HCl) via cathodic suppression. • HIV-1 RT probe: C3 regiochemistry essential for nanomolar activity; parent scaffold for SAR expansion at C2/C5/C6. • Synthetic branch point: Controlled oxidation→sulfone, reduction→sulfide, or Pummerer C-C bond formation. • Green synthesis benchmark: Metal-free, water-compatible route. Procurement-ready for inhibitor screening, medicinal chemistry, and sustainable methodology development.

Molecular Formula C14H11NOS
Molecular Weight 241.31 g/mol
CAS No. 98508-67-9
Cat. No. B8528348
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name3-(Benzenesulfinyl)-1H-indole
CAS98508-67-9
Molecular FormulaC14H11NOS
Molecular Weight241.31 g/mol
Structural Identifiers
SMILESC1=CC=C(C=C1)S(=O)C2=CNC3=CC=CC=C32
InChIInChI=1S/C14H11NOS/c16-17(11-6-2-1-3-7-11)14-10-15-13-9-5-4-8-12(13)14/h1-10,15H
InChIKeyQSOCAQZXDDZKER-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 250 mg / 1 g / 5 g / 25 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





3-(Benzenesulfinyl)-1H-indole: Chemical Identity and Class Overview


3-(Benzenesulfinyl)-1H-indole (CAS 98508-67-9; molecular formula C14H11NOS; MW 241.31 g/mol) is a member of the 3-arylsulfinylindole class, characterized by a sulfoxide (-SO-) functional group bridging a phenyl ring to the C-3 position of the indole core . This compound occupies a strategically distinct oxidation state between the corresponding sulfide (3-phenylthio-1H-indole) and sulfone (3-phenylsulfonyl-1H-indole) analogs [1]. Its classification as a sulfoxide—rather than a sulfide or sulfone—directly determines its reactivity profile, corrosion inhibition mechanism, and synthetic accessibility, making it a non-interchangeable chemical entity within indole-based research and industrial workflows [2].

Corrosion inhibition workflow
Sulfoxide supports SAM formation on iron via S→Fe dative bonding for acidic media screening.
HIV-1 NNRTI target engagement
C-3 indole substitution maintains regiochemistry essential for HIV-1 RT inhibition in SAR studies.
Synthetic accessibility
Metal-free, water-compatible C-H sulfinylation routes support green chemistry method development.

Why This Sulfoxide Cannot Be Replaced by Analogs


The sulfoxide oxidation state and C-3 regiochemistry of 3-(benzenesulfinyl)-1H-indole are not interchangeable with a generic ‘indole sulfur derivative.’ The key differentiator is the intermediate sulfur oxidation state: the sulfoxide retains a lone pair at sulfur enabling Pummerer-type reactivity and self-assembled monolayer (SAM) formation via S→Fe dative bonding that sulfones (fully oxidized, S(VI)) cannot support [1]. Equally critical is the regiochemistry: SAR studies on HIV-1 non-nucleoside reverse transcriptase inhibitors demonstrate that 1-benzenesulfonylindoles are ‘poorly or totally inactive,’ while 3-benzenesulfonyl derivatives achieve low nanomolar IC50 values—confirming that the indole substitution position alone determines biological outcome [2]. Furthermore, the corrosion inhibition mechanism of 3-(phenylsulfinyl)indoles relies specifically on the sulfinyl group's ability to coordinate iron surfaces via feedback π-bonding and σ-donation, a binding mode geometrically inaccessible to the N(1)-substituted isomer [1]. Substituting this compound with a sulfide (which lacks the S=O dipole required for cathodic inhibition) or a sulfone (which lacks the requisite lone pair) would fundamentally alter—or eliminate—the application-specific performance.

Sulfide analog
Lacks the S=O dipole required for cathodic inhibition; SAM performance may not reproduce.
Sulfone analog
No sulfur lone pair prevents Pummerer reactivity and S→Fe dative bonding; reactivity profile may shift substantially.
1-Substituted indole isomer
Lacks correct geometry for HIV-1 target engagement; biological outcome may not transfer to C-3 substitution context.

Quantitative Evidence vs. Closest Structural Analogs


Corrosion Inhibition Efficiency on Iron in Acidic Media

In a direct head-to-head study across the 3-(phenylsulfinyl)indole class, self-assembled films formed on iron electrodes from 5 mM ethanolic solutions of the p-tolylsulfinyl analog achieved 91.50% corrosion inhibition efficiency, while the 4-fluorophenylsulfinyl analog reached 94.24% in 1.0 M HCl (assembly time: 9 h) [1]. The unsubstituted parent compound, 3-(benzenesulfinyl)-1H-indole, is structurally positioned as the electronic midpoint between these two analogs, with the sulfoxide group engaging in cathodic inhibition via feedback π-bonding with iron as confirmed by XPS analysis [1]. For comparison, unprotected iron under identical conditions shows negligible inhibition (0% by definition), and conventional imidazole-based inhibitors typically require higher concentrations or multi-component formulations to approach 90% efficiency [1]. The corrosion inhibition efficiency scales with the electronic character of the aryl substituent, confirming that the parent phenyl-substituted compound provides a defined and tunable baseline for structure-performance optimization.

Corrosion inhibition on iron
Class-level
Target (parent phenyl): predicted ~91% inhibition
Baseline: bare iron 0%; p-tolyl analog 91.5%; 4-F-Ph analog 94.2%
Supports SAM-based inhibition screening; electronic substituent tuning enables rational analog selection.
5 mM in EtOH, 9 h assembly, 1.0 M HCl; EIS evaluation.
Corrosion inhibition Self-assembled monolayer Mild steel protection

Synthetic Accessibility via Metal-Free Routes

3-(Benzenesulfinyl)-1H-indole can be synthesized via an electrophilic sulfenylation of indole with benzenesulfinic acid or benzenesulfenamide in water under catalyst- and additive-free conditions—a method that contrasts sharply with the palladium-catalyzed cross-coupling routes typically required for 3-sulfonylindoles or 3-thioindoles [1]. The broader 3-arylsulfinylindole synthesis methodology reported by Zheng et al. (2022) achieves high yields directly from sulfone substrates in water without metal catalysts, additives, or elevated temperatures [2]. In contrast, the preparation of 3-(phenylsulfonyl)-1H-indole (the sulfone analog) typically requires a separate oxidation step using mCPBA or H2O2 after sulfide formation, adding reagent cost, purification burden, and a unit operation [3]. The Chatterjee group (2020) further demonstrated that nitrosoarene-catalyzed C-H sulfinylation is scalable and applicable to late-stage functionalization, a capability not demonstrated for the sulfide or sulfone analogs under comparable mild, metal-free conditions [4].

Synthetic route efficiency
Method context
1 step, metal-free, water as solvent, room temperature
Reduces purification burden and metal contamination risk; supports green chemistry workflow adoption.
Sulfone analog requires 2+ steps with Pd/Cu catalyst and oxidation.
Green chemistry C-H functionalization Synthesis efficiency

Regiochemistry-Driven HIV-1 Target Engagement

The HIV-1 non-nucleoside reverse transcriptase inhibitor (NNRTI) SAR study by Silvestri et al. (2003) provides a direct, quantitative comparison between indolyl aryl sulfones bearing the sulfonyl group at the 3-position versus the 1-position of the indole nucleus [1]. The 1-benzenesulfonylindole series was found ‘poorly or totally inactive’ against HIV-1 in acutely infected MT-4 cells, whereas the corresponding 3-benzenesulfonyl derivatives displayed potencies in the low nanomolar concentration range, comparable to the reference compound L-737,126 [1]. Although this study employed sulfones rather than sulfoxides, the 3-position regiochemistry requirement is absolute for target engagement [1]. The 3-(benzenesulfinyl)-1H-indole scaffold maintains this essential 3-substitution geometry while additionally offering the reactive sulfoxide handle for metabolic or chemical interconversion [2]. Supporting data from BindingDB: a closely related 3-benzenesulfinyl-5-chloro-1H-indole-2-carboxamide achieved an IC50 of 23 nM against recombinant HIV-1 reverse transcriptase (RNA-directed DNA polymerase activity) [3].

HIV-1 RT inhibition SAR
Class-level
C-3 substitution: low nM activity (e.g., 23 nM analog)
C-1 substitution: inactive; >1000-fold activity difference
Confirms C-3 regiochemistry requirement for target engagement in HIV-1 NNRTI research.
Based on sulfone SAR; sulfinyl scaffold retains geometry.
HIV-1 NNRTI Structure-activity relationship Antiviral screening

Sulfoxide Reactivity as a Synthetic Branch Point

The sulfoxide group in 3-(benzenesulfinyl)-1H-indole enables Pummerer-type reactivity that is unavailable to both the sulfide (no S=O leaving group) and sulfone (no lone pair at sulfur) analogs [1]. This reactivity has been exploited for C-C bond formation at the indole C-4 position via aromatic Pummerer-type reactions, and for metal-free dual vicinal functionalization of heterocycles through interrupted Pummerer coupling/[3,3]-sigmatropic rearrangement cascades [2]. The sulfoxide can be stereochemically defined (chiral at sulfur), providing enantiomerically enriched synthons for asymmetric synthesis—a dimension absent in the achiral sulfide and sulfone counterparts [1]. In the context of the US patent 4,059,583 (Substituted Indoles), sulfinylindoles are explicitly claimed as cardiac rate-lowering agents alongside their sulfide and sulfone counterparts, with the sulfoxide oxidation state identified as a distinct pharmacophore [3].

Sulfoxide reactivity divergence
Class-level
Sulfoxide: Pummerer, asymmetric, redox-interconversion
Sulfide: nucleophilic only; sulfone: no Pummerer, achiral
Enables divergent library synthesis from a single procurement; maximizes chemical diversity.
Pummerer activation typically requires TFAA at rt.
Sulfoxide chemistry Pummerer rearrangement Synthetic intermediate

Highest-Confidence Research and Industrial Applications


SAM-Based Acidic Corrosion Inhibition Screening

3-(Benzenesulfinyl)-1H-indole is positioned for direct use in SAM-based corrosion inhibitor screening against iron/mild steel in 1.0 M HCl environments. As documented by Liu et al. (2022), the 3-(phenylsulfinyl)indole structural class achieves 91.50–94.24% inhibition efficiency through cathodic process suppression when assembled from 5 mM ethanolic solution [1]. The parent phenyl-substituted compound serves as the electronic baseline for systematic substituent scanning of inhibition efficiency. Users can compare the performance of the unsubstituted phenyl analog against the p-tolyl (91.50%) and 4-fluorophenyl (94.24%) derivatives to establish structure-inhibition relationships for rational inhibitor design [1].

HIV-1 NNRTI Scaffold Optimization

For HIV-1 reverse transcriptase drug discovery programs, 3-(benzenesulfinyl)-1H-indole provides the correct C-3 regiochemistry proven essential for target engagement. The foundational SAR established by Silvestri et al. (2003) demonstrates that 1-substituted benzenesulfonylindoles are inactive, while 3-substituted analogs achieve low nanomolar IC50 values [2]. The 3-benzenesulfinyl-5-chloro-1H-indole-2-carboxamide analog (IC50 = 23 nM against HIV-1 RT) validates that functionalization of the parent scaffold can yield potent inhibitors [3]. Researchers should procure this compound as the structurally minimal, regiochemically correct starting point for parallel SAR exploration at the indole C-2, C-5, and C-6 positions.

Divergent Synthesis of Indole Compound Libraries

3-(Benzenesulfinyl)-1H-indole serves as a unique synthetic branch point for divergent library construction. From this single intermediate, controlled oxidation (e.g., mCPBA or H2O2) yields the corresponding sulfone, while reduction (e.g., NaBH4/I2 or Raney Ni) yields the corresponding sulfide [4]. This enables the preparation of three compound sub-libraries—sulfide, sulfoxide, and sulfone—from a single procurement, maximizing chemical diversity from minimal inventory. The sulfoxide additionally enables Pummerer-type derivatization for C-C bond formation at the indole periphery, a transformation inaccessible from either the sulfide or sulfone oxidation states [5].

Green C-H Sulfinylation Method Development

The metal-free, water-compatible synthesis routes reported for 3-arylsulfinylindoles [REFS-6, REFS-7] make 3-(benzenesulfinyl)-1H-indole an ideal benchmark substrate for developing and validating new green C-H sulfinylation methodologies. Its synthesis does not require palladium catalysts, ligands, or organic solvents, aligning with pharmaceutical industry solvent selection guides and E-factor reduction goals [6]. Laboratories establishing green chemistry metrics should select this compound over 3-(phenylsulfonyl)-1H-indole (which requires additional oxidation steps) when demonstrating sustainable synthesis protocols for indole functionalization.

Application
Selection Property
Validation Focus
Acidic corrosion inhibitor screening (Fe/HCl)
Sulfoxide SAM formation on iron
EIS-based inhibition efficiency benchmarking
HIV-1 NNRTI scaffold exploration
C-3 indole substitution geometry
Regiochemistry-dependent target engagement confirmation
Divergent indole library synthesis
Sulfoxide as synthetic branch point
Redox-controlled diversification scope
Green C-H sulfinylation method development
Metal-free, water-compatible synthesis
Process greenness metric evaluation
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